Cas no 438218-65-6 (2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile)

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile structure
438218-65-6 structure
Product Name:2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile
CAS No:438218-65-6
MF:C15H16N2S
MW:256.365942001343
MDL:MFCD02854983
CID:877277
PubChem ID:672391
Update Time:2025-09-27

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile
    • 2-amino-4-[4-(2-methylpropyl)phenyl]thiophene-3-carbonitrile
    • DTXSID20350054
    • ZINC00034144
    • BBL017946
    • MFCD02854983
    • STK502475
    • Oprea1_583968
    • VS-06607
    • 438218-65-6
    • CS-0315965
    • AKOS000305086
    • ALBB-001995
    • MDL： MFCD02854983
    • Inchi： 1S/C15H16N2S/c1-10(2)7-11-3-5-12(6-4-11)14-9-18-15(17)13(14)8-16/h3-6,9-10H,7,17H2,1-2H3
    • InChI Key： PRJZQZQAJFCTNQ-UHFFFAOYSA-N
    • SMILES： S1C(=C(C#N)C(=C1)C1C=CC(=CC=1)CC(C)C)N

Computed Properties

  • Exact Mass: 256.10300
  • Monoisotopic Mass: 256.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 78.05000
  • LogP: 4.64868

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Security Information

  • HazardClass：IRRITANT

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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abcr
AB214681-1 g
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile; 95%
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abcr
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